P(1),P(2)-Bis(O(2'),O(3')-dibutyryl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate

• CAS No.: 83385-96-0
• Molecular Formula: C36H48N8O17P2S2
• Molecular Weight: 990.9 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-4-butanoyloxy-2-[[[[(2R,3R,4R,5R)-3,4-di(butanoyloxy)-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-3-yl] butanoate
• InChI: InChI=1S/C36H48N8O17P2S2/c1-5-9-21(45)57-27-19(55-35(29(27)59-23(47)11-7-3)43-17-41-25-31(43)37-15-39-33(25)64)13-53-62(49,50)61-63(51,52)54-14-20-28(58-22(46)10-6-2)30(60-24(48)12-8-4)36(56-20)44-18-42-26-32(44)38-16-40-34(26)65/h15-20,27-30,35-36H,5-14H2,1-4H3,(H,49,50)(H,51,52)(H,37,39,64)(H,38,40,65)/t19-,20-,27-,28-,29-,30-,35-,36-/m1/s1
• InChI Key: GHGJUDDMIJBYBR-IZLPLGNVSA-N
• SMILES: CCCC(=O)OC1C(OC(C1OC(=O)CCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCC)OC(=O)CCC
• Isomeric SMILES: CCCC(=O)O[C@@H]1[C@H](O[C@H]([C@@H]1OC(=O)CCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCC)OC(=O)CCC
• Synonyms: is(dibutyryl-MPRP); P(1),P(2)-bis(O(2'),O(3')-dibutyryl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate; P1,P2-bis(DMRP)

Description

P(1),P(2)-Bis(O(2'),O(3')-dibutyryl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate, also known as this compound, is a useful research compound. Its molecular formula is C36H48N8O17P2S2 and its molecular weight is 990.9 g/mol. The purity is usually 95%.
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